N-[2-(3,4-diethoxyphenyl)ethyl]-2-(4-morpholinyl)-5-nitrobenzamide

• IUPAC Name: N-[2-(3,4-diethoxyphenyl)ethyl]-2-morpholin-4-yl-5-nitrobenzamide
• InChI: InChI=1S/C23H29N3O6/c1-3-31-21-8-5-17(15-22(21)32-4-2)9-10-24-23(27)19-16-18(26(28)29)6-7-20(19)25-11-13-30-14-12-25/h5-8,15-16H,3-4,9-14H2,1-2H3,(H,24,27)
• InChI Key: YKEXKMBRCRRYAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3)OCC
• Molecular Formula: C23H29N3O6
• Molecular Weight: 443.5 g/mol

Description

N-[2-(3,4-diethoxyphenyl)ethyl]-2-(4-morpholinyl)-5-nitrobenzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as DENB or DENBA and is known to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DENB is not fully understood, but it is believed to involve the inhibition of nitric oxide synthase (NOS), an enzyme that produces nitric oxide (NO). NO is an important signaling molecule in the body that plays a role in various physiological processes, including blood vessel dilation, neurotransmission, and immune function. By inhibiting NOS, DENB may reduce the production of NO, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
DENB has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of synaptic plasticity. In cancer cells, DENB has been shown to induce cell cycle arrest and apoptosis, leading to a reduction in cell viability. In neurons, DENB has been shown to enhance long-term potentiation (LTP), a process that is critical for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using DENB in lab experiments is its potency and selectivity for NOS inhibition. This allows researchers to study the specific effects of NO modulation on various physiological processes. However, one limitation of using DENB is its potential toxicity, which may limit its use in vivo. Additionally, DENB is a synthetic compound, which may limit its relevance to natural systems.

Future Directions

There are several future directions for research on DENB. One direction is to further investigate its mechanism of action and specificity for NOS inhibition. Another direction is to explore its potential therapeutic applications, particularly in cancer and neurological disorders. Additionally, future research could focus on developing more potent and selective derivatives of DENB for use in lab experiments and drug discovery.

Scientific Research Applications

DENB has been used in a variety of scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, DENB has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In neuroscience, DENB has been used to study the role of nitric oxide in synaptic plasticity and memory formation. In drug discovery, DENB has been used as a lead compound for the development of new drugs with potential therapeutic applications.